2-(allylthio)-4-(2-ethoxybenzylidene)-1,3-thiazol-5(4H)-one

• IUPAC Name: (4Z)-4-[(2-ethoxyphenyl)methylidene]-2-prop-2-enylsulfanyl-1,3-thiazol-5-one
• InChI: InChI=1S/C15H15NO2S2/c1-3-9-19-15-16-12(14(17)20-15)10-11-7-5-6-8-13(11)18-4-2/h3,5-8,10H,1,4,9H2,2H3/b12-10-
• InChI Key: GFWOQEBKGUKCSN-BENRWUELSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C=C2C(=O)SC(=N2)SCC=C
• Isomeric SMILES: CCOC1=CC=CC=C1/C=C\2/C(=O)SC(=N2)SCC=C
• Molecular Formula: C15H15NO2S2
• Molecular Weight: 305.4 g/mol

Description

2-(allylthio)-4-(2-ethoxybenzylidene)-1,3-thiazol-5(4H)-one is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as 'ATB-346' and is a derivative of nonsteroidal anti-inflammatory drugs (NSAIDs). The synthesis of ATB-346 has been extensively studied, and its mechanism of action has been investigated in various studies.

Mechanism of Action

The mechanism of action of ATB-346 involves the inhibition of the cyclooxygenase (COX) enzyme. This enzyme is responsible for the production of prostaglandins, which are involved in the inflammatory response. ATB-346 selectively inhibits the COX-2 enzyme, which is responsible for the production of prostaglandins in response to inflammation. This selective inhibition of COX-2 reduces inflammation and pain without affecting the production of prostaglandins that are important for maintaining normal physiological functions.
Biochemical and Physiological Effects:
ATB-346 has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain in various animal models of inflammatory diseases. In addition, ATB-346 has been shown to have gastroprotective properties, reducing the risk of gastrointestinal side effects commonly associated with traditional 2-(allylthio)-4-(2-ethoxybenzylidene)-1,3-thiazol-5(4H)-one. ATB-346 has also been shown to have a favorable pharmacokinetic profile, with high oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

ATB-346 has several advantages for lab experiments. It has been extensively studied in animal models and has shown promising results for the treatment of various inflammatory diseases. In addition, ATB-346 has a favorable pharmacokinetic profile, making it a suitable candidate for in vivo studies. However, ATB-346 has certain limitations for lab experiments. It is a relatively new compound, and its long-term safety and efficacy have not been fully established. Furthermore, the cost of ATB-346 may be a limiting factor for some research studies.

Future Directions

There are several future directions for the research and development of ATB-346. Further studies are needed to establish the long-term safety and efficacy of ATB-346 in humans. In addition, the potential applications of ATB-346 in other inflammatory diseases, such as cancer and cardiovascular disease, should be investigated. Furthermore, the development of new formulations and delivery methods of ATB-346 may improve its efficacy and reduce side effects. Finally, the development of new derivatives of ATB-346 with improved pharmacokinetic and pharmacodynamic properties may lead to the development of more effective anti-inflammatory drugs.

Synthesis Methods

The synthesis of ATB-346 involves the reaction of 2-mercaptoacetic acid with 2-ethoxybenzaldehyde to form 2-(2-ethoxybenzylidene)thioacetic acid. This compound is then reacted with allyl bromide to form the allyl ester derivative. Finally, the allyl ester derivative is reacted with 2-aminothiazole to form ATB-346. The synthesis of ATB-346 has been optimized to achieve high yields and purity.

Scientific Research Applications

ATB-346 has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory diseases such as arthritis, inflammatory bowel disease, and chronic pain. In addition, ATB-346 has been shown to have gastroprotective properties, making it a safer alternative to traditional 2-(allylthio)-4-(2-ethoxybenzylidene)-1,3-thiazol-5(4H)-one.